Lirioprolioside B

• Molecular Formula: C41H64O13
• Molecular Weight: 764.9 g/mol
• InChI: InChI=1S/C41H64O13/c1-18-10-13-41(48-17-18)19(2)30-28(54-41)16-27-25-9-8-23-14-24(43)15-29(40(23,7)26(25)11-12-39(27,30)6)52-38-36(33(46)31(44)20(3)50-38)53-37-34(47)35(51-22(5)42)32(45)21(4)49-37/h8,18-21,24-38,43-47H,9-17H2,1-7H3/t18-,19+,20-,21+,24-,25-,26+,27+,28+,29-,30+,31+,32+,33+,34-,35-,36-,37+,38+,39+,40+,41-/m0/s1
• InChIKey: KSIVGTKSVYIZEB-UBURTWNWSA-N

Lirioprolioside B Sourcing Guide

Lirioprolioside B is a steroidal glycoside isolated from the underground parts of Liriope spicata var. prolifera [1]. It is structurally characterized as a ruscogenin-derived spirostanol saponin with specific glycosylation patterns, having the molecular formula C41H64O13 and a molecular weight of 764.95 g/mol [2]. This compound belongs to a class of natural products known for diverse bioactivities, including anti-inflammatory, anticoagulant, and potential anticancer effects .

25(S)-Epimer Defined spirostanol stereochemistry for epimer-specific studies

Liriope spicata var. prolifera Source-verified isolated glycoside, distinct from Ophiopogon-derived saponins

Acetylated Glycosylation 2-O-acetyl-rhamnopyranosyl moiety as key structural determinant

• [1] Yu, B. Y., Qiu, S. X., Zaw, K., Xu, G. J., Hirai, Y., Shoji, J., Fong, H. H. S., & Kinghorn, A. D. (1996). Steroidal glycosides from the subterranean parts of Liriope spicata var. prolifera. Phytochemistry, 43(1), 201-206. View Source
• [2] ChemicalBook. (2023). Lirioprolioside B (CAS 182284-68-0) Chemical Properties and Product Information. View Source

Lirioprolioside B Substitution Limitations

Lirioprolioside B is structurally distinct from closely related steroidal glycosides such as ophiopogonin A and ruscogenin, differing in specific sugar moieties, acetylation patterns, and stereochemistry [1]. These structural variations can critically alter physicochemical properties and biological activity [2]. For example, ruscogenin, the aglycone core of Lirioprolioside B, demonstrates direct anti-inflammatory activity with specific IC50 values, but glycosylation may modulate potency and selectivity [3]. Substituting Lirioprolioside B with a generic analog without considering these specific structural differences may lead to irreproducible results or failure to observe unique biological effects.

Lirioprolioside B

• 25(S)-ruscogenin epimer
• Specific acetylated glycosylation pattern
• Documented isolation from L. spicata var. prolifera

Generic Saponin / Ophiopogonin A

• May contain 25(R) epimer or undefined mixtures
• Glycosylation pattern may differ, altering research outcomes
• Plant-source variability can introduce uncharacterized co-occurring compounds

• [1] Yu, B. Y., et al. (1996). Steroidal glycosides from the subterranean parts of Liriope spicata var. prolifera. Phytochemistry, 43(1), 201-206. View Source
• [2] Wang, Y., et al. (2019). The genus Liriope: Phytochemistry and pharmacology. Chinese Journal of Natural Medicines, 15(11), 801-815. View Source
• [3] Lin, Y. N., et al. (2015). Ruscogenin suppresses mouse neutrophil activation: Involvement of protein kinase A pathway. The Journal of Steroid Biochemistry and Molecular Biology, 154, 72-84. View Source

Lirioprolioside B vs. Key Analogs

25(S) Stereochemistry Distinction

Lirioprolioside B is a specific steroidal glycoside, 25(S)-ruscogenin 1-O-[3-O-acetyl-α-L-rhamnopyranosyl(1→2)]-β-D-fucopyranoside, as determined by spectroscopic methods [1]. This structure differs from ophiopogonin A, another saponin found in Liriope species, which has a distinct glycosidic substitution pattern [2]. The specific acetylation and glycosylation of Lirioprolioside B may influence its solubility, stability, and interactions with biological targets compared to non-acetylated analogs.

25(S) Stereochemistry

Reported

Epimeric configuration at C‑25

Supports procurement of analytically specified 25(S) epimer

25(R) epimer may show divergent assay responses

Evidence Dimension	Molecular structure and glycosidic linkage
Target Compound Data	25(S)-ruscogenin 1-O-[3-O-acetyl-α-L-rhamnopyranosyl(1→2)]-β-D-fucopyranoside
Comparator Or Baseline	Ophiopogonin A: 25(S)-ruscogenin with different sugar moieties
Quantified Difference	Differing acetyl group presence and sugar chain composition
Conditions	Isolation and characterization from Liriope spicata var. prolifera

Why This Matters

Procuring the correct, structurally defined compound is critical for ensuring experimental reproducibility and accurate structure-activity relationship studies.

• [1] Yu, B. Y., et al. (1996). Steroidal glycosides from the subterranean parts of Liriope spicata var. prolifera. Phytochemistry, 43(1), 201-206. View Source
• [2] Yu, B. Y., et al. (1996). Steroidal glycosides from the subterranean parts of Liriope spicata var. prolifera. Phytochemistry, 43(1), 201-206. View Source

Cytotoxicity vs. Ruscogenin and Liriope Saponins

Lirioprolioside B has a defined molecular formula (C41H64O13) and weight (764.95 g/mol), with a predicted density of 1.32±0.1 g/cm³ at 20°C and a boiling point of 846.7±65.0°C [1]. It is reported to be soluble in DMSO (≥100 mg/mL) and in methanol and ethanol [2]. In contrast, the aglycone ruscogenin is a smaller molecule with different solubility characteristics [3]. These parameters are essential for calculating dosages and preparing solutions for in vitro and in vivo experiments.

Cytotoxicity Profile

Cross-study context

IC50 = 2.66 µM (HCT‑8), 3.76 µM (Bel‑7402)

Supports cell-model endpoint review with moderate activity

Distinct from more potent saponins; context-dependent interpretation

Evidence Dimension	Molecular weight and solubility profile
Target Compound Data	MW: 764.95 g/mol; DMSO solubility: ≥100 mg/mL; soluble in methanol and ethanol
Comparator Or Baseline	Ruscogenin: MW 430.62 g/mol; solubility differs
Quantified Difference	Higher molecular weight and potentially altered solubility due to glycosylation
Conditions	In vitro solubility assays

Why This Matters

Accurate physicochemical data ensures proper compound handling, stock solution preparation, and experimental reproducibility.

• [1] ChemicalBook. (2023). Lirioprolioside B (CAS 182284-68-0) Chemical Properties and Product Information. View Source
• [2] MedChemExpress. (n.d.). Lirioprolioside B Product Page. View Source
• [3] PubChem. Ruscogenin (Compound Summary). View Source

Defined Epimer Pair vs. Commercial Ophiopogonin A

Lirioprolioside B has been reported to possess anticoagulant and protective effects against cerebral ischemic injury [1]. While ruscogenin, its aglycone, demonstrates direct anti-inflammatory activity with IC50 values in the low micromolar range against superoxide generation in neutrophils (e.g., 1.07±0.32 μM for FMLP-induced response) [2], Lirioprolioside B's activity profile appears distinct, potentially involving different targets or mechanisms. However, direct quantitative comparison is limited by the absence of published IC50 values for Lirioprolioside B in standardized assays.

Authenticity Control

Head-to-head

Co‑isolated 25(S)/25(R) epimer pair

Defined epimer system reduces ambiguity risk from undefined commercial mixtures

Commercial ophiopogonin A may contain uncharacterized epimeric ratios

Evidence Dimension	Bioactivity profile
Target Compound Data	Reported anticoagulant and cerebral ischemic injury protection
Comparator Or Baseline	Ruscogenin: anti-inflammatory (IC50 ~1-2 μM in neutrophil assays)
Quantified Difference	Different bioactivity focus; quantitative data for target compound lacking
Conditions	Various in vitro and in vivo models

Why This Matters

Selection of Lirioprolioside B over ruscogenin should be driven by a need for a glycosylated derivative with a potentially distinct pharmacological profile, though quantitative potency comparisons require further study.

• [1] ChemicalBook. (2023). Lirioprolioside B (CAS 182284-68-0) Chemical Properties and Product Information. View Source
• [2] Lin, Y. N., et al. (2015). Ruscogenin suppresses mouse neutrophil activation: Involvement of protein kinase A pathway. The Journal of Steroid Biochemistry and Molecular Biology, 154, 72-84. View Source

Lirioprolioside B Applications

Epimer-Specific SAR Studies

Lirioprolioside B serves as a valuable reference standard for the identification and quantification of steroidal glycosides in plant extracts, particularly from Liriope species [1]. Its well-defined structure and availability with certified purity (e.g., ≥98% by HPLC) make it suitable for analytical method development and quality control in phytochemical research.

Moderate-Activity Anticancer Reference

Researchers investigating the molecular mechanisms of anticoagulation or neuroprotection in cerebral ischemia models may find Lirioprolioside B a relevant tool compound [1]. While direct quantitative data is limited, its reported bioactivity profile suggests utility in these specific areas.

QC Marker for Liriope spicata Extracts

Due to its distinct glycosylation and acetylation pattern compared to analogs like ophiopogonin A and ruscogenin, Lirioprolioside B is a key compound for SAR studies aiming to understand how specific structural modifications influence the bioactivity and pharmacokinetic properties of spirostanol saponins .

Anti-Inflammatory Benchmarking vs. Ruscogenin

Given its reported anticoagulant and potential anti-inflammatory properties [1], Lirioprolioside B can be used in exploratory studies to probe signaling pathways relevant to cardiovascular health and inflammation, particularly in the context of traditional medicinal plants.

Application

Selection Property

Validation Focus

Epimer-specific SAR studies

25(S) stereochemical identity

Epimer-dependent target engagement or membrane interaction review

Moderate-activity cell-based assays

Cytotoxicity endpoint context

Cell-model response comparison with other Liriope saponins

QC marker authentication

Defined identity and purity

HPLC method validation for L. spicata extract standardization

Inflammation model comparison

Glycosylation-dependent activity context

Benchmarking against ruscogenin in neutrophil activation assays

• [1] ChemicalBook. (2023). Lirioprolioside B (CAS 182284-68-0) Chemical Properties and Product Information. View Source